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Compound Name: 1-Chloro-1-propene

CAS No.: 590-21-6

Cat. No.: B1220616

Get Quote

An In-Depth Technical Guide to the Molecular Structure and Formula of 1-Chloro-1-propene

This guide provides a comprehensive technical overview of 1-chloro-1-propene, a

halogenated alkene of significant interest in chemical synthesis. Designed for researchers,

scientists, and drug development professionals, this document delves into the molecule's

fundamental structural characteristics, isomerism, spectroscopic signature, synthesis, and

chemical reactivity. The content is structured to deliver not just data, but also the causal

scientific principles that govern the properties and behavior of this compound.

Core Molecular Identity and Formula
1-Chloro-1-propene is a chlorinated hydrocarbon with the chemical formula C₃H₅Cl.[1][2][3] Its

IUPAC name is 1-chloroprop-1-ene, and it is also commonly known as 1-propenyl chloride.[1]

[4] The molecule consists of a three-carbon propylene chain with a chlorine atom and a double

bond located at the first carbon position (C1). Its molecular weight is approximately 76.52 g/mol

.[1][4][5] This seemingly simple formula belies a structural complexity that is critical to its

chemistry: geometric isomerism.
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Geometric Isomerism: The Dichotomy of cis and
trans
The presence of a carbon-carbon double bond (C=C) in the 1-chloro-1-propene structure

introduces rigidity and prevents free rotation around the bond axis.[6] This structural constraint

gives rise to two distinct geometric isomers, designated as cis (Z) and trans (E), depending on

the spatial arrangement of the substituents attached to the double-bonded carbons.[2][7]

cis-(Z)-1-Chloro-1-propene: In this isomer, the chlorine atom and the methyl group (–CH₃)

are positioned on the same side of the double bond. The IUPAC designation for this

configuration is (Z)-1-chloroprop-1-ene.[5][7]

trans-(E)-1-Chloro-1-propene: In the trans isomer, the chlorine atom and the methyl group

are on opposite sides of the double bond. The corresponding IUPAC name is (E)-1-

chloroprop-1-ene.[8]

This difference in spatial arrangement, while subtle, leads to distinct physical properties and

spectroscopic signatures for each isomer, which is a crucial consideration in both synthesis and

application.

Caption: Geometric isomers of 1-Chloro-1-propene.

Physicochemical Properties: A Tale of Two Isomers
The differing molecular geometries of the cis and trans isomers directly influence their

intermolecular forces, which in turn results in measurable differences in their physical

properties. The cis isomer generally exhibits a slightly higher dipole moment due to the vector

addition of bond dipoles, which can affect properties like boiling point.

Table 1: Comparison of Physicochemical Properties of 1-Chloro-1-propene Isomers
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Property
cis-(Z)-1-Chloro-1-
propene

trans-(E)-1-Chloro-
1-propene

Mixture

CAS Number 16136-84-8[5][7] 16136-85-9[8] 590-21-6[1][2]

Molecular Formula C₃H₅Cl[7] C₃H₅Cl[8] C₃H₅Cl[1]

Molecular Weight 76.52 g/mol [5][7] 76.52 g/mol [8] 76.52 g/mol [1]

Appearance Colorless Liquid[4] Colorless Liquid[4]

Colorless liquid with a

disagreeable odor[4]

[9]

Boiling Point 32.8 °C[4] 37.4 °C[4] 35-38 °C[9][10]

Melting Point -134.8 °C[4][11] -99.0 °C[4] -137.3 °C[9]

Density (at 20°C) 0.9347 g/cm³[4] 0.9349 g/cm³[4] 0.92 g/cm³[9]

Refractive Index (at

20°C)
1.4055[4] 1.4054[4] 1.4020-1.4060[9]

Solubility

Insoluble in water;

Soluble in ether,

acetone, benzene,

chloroform[4]

Insoluble in water;

Soluble in ether,

acetone, benzene,

chloroform[4]

Insoluble in water[9]

Spectroscopic Characterization and Structural
Elucidation
Spectroscopic techniques are indispensable for the identification and differentiation of the cis

and trans isomers of 1-chloro-1-propene. Each method provides a unique fingerprint based on

the molecule's interaction with electromagnetic radiation.

Proton Nuclear Magnetic Resonance (¹H NMR)
Spectroscopy
¹H NMR is arguably the most powerful tool for distinguishing between the cis and trans

isomers. The key lies in the coupling constant (J-value) between the two vinylic protons (the

hydrogens on the double bond).
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Expected Signals: Both isomers will show a doublet for the methyl group (–CH₃) and two

distinct signals for the vinylic protons, each appearing as a doublet of quartets due to

coupling with each other and with the methyl protons.

Causality of Isomer Differentiation: The magnitude of the vicinal coupling constant (³JHH)

between the vinylic protons is stereospecific. For the trans isomer, this coupling is typically

larger (approx. 13-18 Hz), while for the cis isomer, it is significantly smaller (approx. 6-12

Hz). This empirical rule is a cornerstone of alkene stereochemistry determination.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in the molecule. Key

vibrational modes for 1-chloro-1-propene include:

C=C Stretch: A characteristic absorption band for the carbon-carbon double bond is

expected in the region of 1650-1670 cm⁻¹.

=C-H Bending: The out-of-plane bending (wagging) of the C-H bonds on the double bond is

highly diagnostic of substitution patterns. The trans isomer typically shows a strong band

around 930-965 cm⁻¹, whereas the cis isomer shows a broader band around 665-730 cm⁻¹.

C-Cl Stretch: A strong absorption corresponding to the carbon-chlorine bond stretch is

expected in the 600-800 cm⁻¹ region.

The NIST Chemistry WebBook is an authoritative source for reference IR spectra for these

compounds.[3]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

Molecular Ion Peak (M⁺): The mass spectrum will show a molecular ion peak at m/z = 76.[4]

A characteristic isotopic pattern, the M+2 peak, will be observed at m/z = 78 with

approximately one-third the intensity of the M⁺ peak, which is definitive for the presence of a

single chlorine atom (due to the natural abundance of the ³⁵Cl and ³⁷Cl isotopes).
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Fragmentation: Common fragmentation pathways involve the loss of a chlorine radical (M-

35) or a methyl radical (M-15), leading to significant peaks in the spectrum.

Synthesis and Manufacturing Pathways
1-chloro-1-propene is typically produced as a mixture of isomers, which can then be

separated if a specific isomer is required. It is often formed as a byproduct in the industrial

production of other chlorinated compounds like allyl chloride.[4]

Key Synthetic Routes
Several laboratory and industrial methods are employed for its synthesis:

Dehydrohalogenation of Dichloropropanes: A common and effective method involves the

elimination of hydrogen chloride (HCl) from 1,2-dichloropropane by heating it with an

alcoholic solution of a strong base, such as potassium hydroxide (KOH).[4]

Direct Chlorination of Propene: The high-temperature, vapor-phase chlorination of propene

primarily yields allyl chloride but also produces small amounts of 1-chloro-1-propene and

other isomers.[4]

Isomerization: The compound can also be formed by the controlled isomerization of other

halopropenes under specific catalytic conditions.[12]

Example Protocol: Synthesis via Dehydrohalogenation
The following protocol is a representative, self-validating workflow for the synthesis of 1-
chloro-1-propene from 1,2-dichloropropane. The success of the reaction is validated by the

physical properties (boiling point) of the collected distillate and subsequent spectroscopic

analysis.

Step 1: Reagent Preparation

Dissolve potassium hydroxide (KOH) in ethanol with gentle heating in a round-bottom flask

equipped with a reflux condenser.

Step 2: Reaction
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Slowly add 1,2-dichloropropane to the alcoholic KOH solution. The reaction is exothermic

and will proceed under reflux. The base abstracts a proton, and a chloride ion is eliminated,

forming the C=C double bond.

Step 3: Distillation and Workup

After the reaction is complete, the low-boiling 1-chloro-1-propene (boiling point ~33-38 °C)

is separated from the reaction mixture by simple distillation.

The collected distillate is washed with water to remove residual ethanol and KOH, then dried

over an anhydrous drying agent (e.g., CaCl₂ or MgSO₄).

Step 4: Final Purification & Validation

A final fractional distillation is performed to yield the purified 1-chloro-1-propene isomer

mixture.

The purity and isomer ratio are confirmed using Gas Chromatography (GC) and the structure

is validated by NMR and IR spectroscopy.
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Caption: Workflow for Synthesis of 1-Chloro-1-propene.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1220616/docs?utm_src=pdf-body-img#molecular-structure-and-formula-of-1-chloro-1-propene
https://www.benchchem.com/product/b1220616/docs?utm_src=pdf-body#molecular-structure-and-formula-of-1-chloro-1-propene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Reactivity and Applications
As an unsaturated halogenated hydrocarbon, 1-chloro-1-propene is a versatile chemical

intermediate.[9] Its reactivity is dominated by two main features: the nucleophilic character of

the double bond and the C-Cl bond.

Addition Reactions: The π-bond can undergo electrophilic addition reactions, although the

presence of the electron-withdrawing chlorine atom deactivates it compared to propene.

Polymerization: In the presence of catalysts, it can undergo addition polymerization

reactions, which are often highly exothermic.[9]

Nucleophilic Substitution: The chlorine atom can be displaced by strong nucleophiles, though

this is less facile than with saturated alkyl halides due to the sp² hybridization of the carbon.

Its primary industrial use is as a chemical intermediate, for example, in the synthesis of 1,3-

dichloropropene.[4]

Safety and Handling
1-Chloro-1-propene is a hazardous substance that requires careful handling.

Flammability: It is a highly flammable liquid and vapor, with a low flash point.[4] Containers

should be kept tightly closed and away from heat, sparks, and open flames.

Toxicity: The compound is harmful if swallowed and causes skin and serious eye irritation.[4]

Inhalation may cause drowsiness or dizziness.[4] Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and respiratory protection, should be used in a well-

ventilated area.

Conclusion
1-Chloro-1-propene is a foundational molecule in organic chemistry, notable for its C₃H₅Cl

formula and, more importantly, its existence as distinct cis (Z) and trans (E) geometric isomers.

This isomerism, arising from the restricted rotation of its C=C double bond, imparts unique and

differentiable physicochemical and spectroscopic properties to each form. A thorough
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understanding of its structure, properties, synthesis, and reactivity is essential for its safe and

effective use in research and industrial applications.
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[pubchem.ncbi.nlm.nih.gov]

6. brainly.com [brainly.com]

7. 1-Propene, 1-chloro-, (Z)- [webbook.nist.gov]

8. trans-1-Chloropropene | C3H5Cl | CID 5284364 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. 1-CHLORO-1-PROPENE | 590-21-6 [chemicalbook.com]

10. 1-Chloro-1-propene (cis- and trans- mixture) 90.0+%, TCI America 10 mL | Buy Online |
TCI America | Fisher Scientific [fishersci.com]

11. CIS-1-CHLOROPROPENE | 16136-84-8 [chemicalbook.com]

12. Buy 1-Chloro-1-propene | 16136-85-9 [smolecule.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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